Cas no 1261874-71-8 (2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1261874-71-8
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4913405
• Update Time: 2025-06-07

2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-9-6-11(16)10(15)5-8(9)12-3-7(1-2-18)4-13(17)19-12/h3-6H,1H2
• InChI Key： JUGXKQCDAOIAMQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(CC#N)C=C(N=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261874-71-8)

2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile, with the CAS number 1261874-71-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structural features, which include a pyridine ring, a cyano group, and multiple chlorine substituents. These characteristics contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile can be represented as follows: C₁₃H₆Cl₄N₂. The presence of multiple chlorine atoms and the cyano group imparts specific chemical properties that are crucial for its applications. For instance, the high electronegativity of chlorine atoms enhances the compound's lipophilicity, which is beneficial for drug delivery and penetration through biological membranes. The cyano group, on the other hand, can undergo various chemical transformations, such as hydrolysis and reduction, to form other functional groups like carboxylic acids or amines.

In the pharmaceutical industry, 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile has been explored as an intermediate in the synthesis of potential therapeutic agents. Recent studies have shown that compounds derived from this structure exhibit promising biological activities. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant anti-inflammatory and anti-cancer properties. The researchers found that these derivatives could selectively inhibit certain enzymes involved in inflammatory pathways and cancer cell proliferation.

Beyond pharmaceuticals, 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile has also found applications in the agrochemical industry. Its structural features make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. A recent study in Pesticide Biochemistry and Physiology highlighted the effectiveness of compounds derived from this structure in controlling various plant pests and weeds. The high stability and low volatility of these compounds make them attractive candidates for agricultural applications.

The synthesis of 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-chloro-6-(2,4,5-trichlorophenyl)pyridine with cyanoacetic acid followed by subsequent purification steps. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In terms of safety and handling, it is important to note that while 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile is not classified as a hazardous material under current regulations, proper precautions should still be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile are promising. Ongoing research continues to explore new derivatives and applications of this compound. For instance, there is growing interest in developing more potent and selective inhibitors based on this structure for use in treating various diseases. Additionally, efforts are being made to optimize synthetic methods to improve yield and reduce environmental impact.

In conclusion, 2-Chloro-6-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1261874-71-8) is a versatile organic compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an attractive intermediate for the synthesis of more complex molecules with diverse biological activities. As research in this area continues to advance, it is likely that new applications and derivatives will be discovered, further expanding the utility of this compound.